N-{1-[(pyridin-3-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide

• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• IUPAC Name: N-[1-(pyridin-3-ylmethyl)piperidin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H21N3O/c19-15(13-5-6-13)17-14-4-2-8-18(11-14)10-12-3-1-7-16-9-12/h1,3,7,9,13-14H,2,4-6,8,10-11H2,(H,17,19)
• InChI Key: NYGOZUCNVXNHGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CN=CC=C2)NC(=O)C3CC3

Description

N-{1-[(pyridin-3-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide is a complex organic compound that features a piperidine ring, a pyridine moiety, and a cyclopropane carboxamide group. This compound is of significant interest in medicinal chemistry due to its potential pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{1-[(pyridin-3-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide typically involves multiple steps, starting with the preparation of the piperidine and pyridine intermediatesReaction conditions often include the use of organic solvents such as dichloromethane or tetrahydrofuran, and catalysts like palladium or copper complexes .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-{1-[(pyridin-3-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of palladium on carbon.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, facilitated by reagents such as sodium hydride or lithium diisopropylamide.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and bases like sodium hydride. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while reduction can produce piperidine derivatives with altered functional groups .

Scientific Research Applications

N-{1-[(pyridin-3-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{1-[(pyridin-3-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide involves its interaction with specific molecular targets in the body. The compound may bind to receptors or enzymes, modulating their activity and leading to physiological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in neurotransmitter regulation and signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

• N-{1-[(pyridin-2-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide
• N-{1-[(pyridin-4-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide
• N-{1-[(pyridin-3-yl)methyl]piperidin-4-yl}cyclopropanecarboxamide

Uniqueness

N-{1-[(pyridin-3-yl)methyl]piperidin-3-yl}cyclopropanecarboxamide is unique due to its specific substitution pattern on the piperidine and pyridine rings, which can influence its binding affinity and selectivity for biological targets. This uniqueness makes it a valuable compound for drug discovery and development .